Chloro(4-methoxyphenyl)di(propan-2-yl)silane

• CAS No.: 347904-48-7
• Molecular Formula: C13H21ClOSi
• Molecular Weight: 256.84 g/mol
• IUPAC Name: chloro-(4-methoxyphenyl)-di(propan-2-yl)silane
• InChI: InChI=1S/C13H21ClOSi/c1-10(2)16(14,11(3)4)13-8-6-12(15-5)7-9-13/h6-11H,1-5H3
• InChI Key: XHKPJCZFASQVMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C1=CC=C(C=C1)OC)(C(C)C)Cl

Description

Chloro(4-methoxyphenyl)di(propan-2-yl)silane is a useful research compound. Its molecular formula is C13H21ClOSi and its molecular weight is 256.84 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Diisopropyl(4-methoxyphenyl)silane (47.7 g, 214 mmol, 1.0 equiv.), was taken up in CH2Cl2 (700 mL). The solution was cooled to 0° C. and trichloroisocyanuric acid (16.6 g, 71.3 mmol, 0.33 equiv.) was carefully added in three equal portions, making sure that each portion has at least 7 min to react before the next is added (caution: adding trichloroisocyanuric acid too rapidly results in a rapid evolution of gas). The mixture was stirred at 0° C. for 40 min followed by warming to 23° C. with stirring. The solids were filtered under an inert atmosphere and the filtrate concentrated in vacuo to yield 54.8 g (98%) of a cloudy oil. The chlorosilane, which is unstable, was used immediately and without purification in the next step.